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Cat. No.: B1630004
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Executive Hazard Summary
Compound Identity: Benzylhexyldimethylammonium chloride CAS Number: 22559-57-5

Chemical Class: Quaternary Ammonium Compound (QAC); Cationic Surfactant Signal

Word:DANGER[1][2]

This guide provides a mechanistic analysis of the hazards associated with

Benzylhexyldimethylammonium chloride (BHDMAC).[1][2] Unlike standard Benzalkonium

chloride (which typically contains C12–C16 alkyl chains), BHDMAC possesses a shorter C6

(hexyl) alkyl chain.[1][2] While this structural difference alters its critical micelle concentration

(CMC) and lipophilicity, it retains the core hazardous properties of the QAC class: corrosivity to

tissue and acute toxicity to aquatic systems.[1]

GHS Classification Overview
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Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
1B

Causes severe skin

burns and eye

damage.[1][2][3]

H314

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1][2][3][4][5][6]
H302

Acute Toxicity

(Dermal)
4

Harmful in contact

with skin.[1][2][3][5][6]
H312

Aquatic Toxicity

(Acute)
1

Very toxic to aquatic

life.[1][2][3][5]
H400

Molecular Mechanism of Toxicity
To understand the safety protocols, one must understand the interaction between BHDMAC

and biological membranes.[1] The toxicity is not merely chemical burning; it is a physical

disruption of cellular integrity.[1]

The Membrane Lysis Pathway
BHDMAC acts as a cationic surfactant.[1][2] Its positive charge (quaternary nitrogen) is

attracted to the negatively charged phosphate head groups of phospholipid bilayers in cell

membranes.[1][2]

Adsorption: The cationic head group binds electrostatically to the cell membrane.[1]

Intercalation: The hexyl (C6) hydrophobic tail inserts into the lipid bilayer.[1][2] Note: While

C6 chains are less lipophilic than C12 chains, high concentrations still force integration.[1]

Destabilization: The accumulation of surfactant monomers disrupts the packing order of the

membrane.[1]

Lysis: The membrane loses selective permeability, leading to leakage of cytosolic contents

and cell death.[1][7]
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Figure 1: Mechanistic pathway of QAC-induced cytotoxicity and the interruption provided by

physical barriers.[1][2]

Detailed Toxicological Profile
Acute Health Effects[1][2][3][4][9]

Dermal (Skin) Corrosion: As a Category 1B corrosive, BHDMAC can cause irreversible

damage to the skin (necrosis) upon exposure times ranging from 3 minutes to 1 hour.[1][2]

The damage may not be immediately painful, leading to delayed treatment and deeper

burns.[1]

Ocular (Eye) Damage: Direct contact with the cornea can cause protein denaturation and

corneal opacification.[1][2] Permanent blindness is a credible risk without immediate

irrigation.[1][2]

Systemic Toxicity (Oral/Dermal): Unlike simple acids, QACs can be absorbed systemically.[1]

[2] High doses may lead to neuromuscular paralysis (curare-like effect) due to the quaternary

nitrogen interfering with cholinergic transmission.[1][2]

Environmental Toxicity
BHDMAC is classified as Aquatic Acute 1.[1][2][3]
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Mechanism: It binds avidly to the gills of fish and the membranes of aquatic invertebrates,

causing asphyxiation and ionoregulatory failure.

Fate: Being cationic, it adsorbs strongly to suspended solids and sediment (sludge), which

reduces its bioavailability over time but creates local hotspots of contamination in sediment.

[1]

Risk Management & Experimental Protocols
Personal Protective Equipment (PPE) Selection
The selection of PPE must be based on permeation resistance to cationic surfactants.[1][2]

PPE Component Material Recommendation Rationale

Gloves
Nitrile (min 0.11 mm) or

Neoprene

Latex is permeable to some

surfactants and degrades.[1][2]

Nitrile offers superior chemical

resistance to QACs.[1][2]

Eye Protection Tightly Fitting Goggles

Safety glasses are insufficient.

[1][2] Vapors or splashes can

bypass side shields.[1][2] A

face shield is required for

handling volumes >100 mL.[1]

[2]

Respiratory P2 / N95 Respirator

Required if handling powder or

generating aerosols.[1][2] QAC

dust is highly irritating to the

upper respiratory tract.[1][2]

Body Lab Coat (Buttoned)

Impervious apron

recommended for transferring

stock solutions.[1][2]

Spill Response Protocol
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Self-Validating Logic: The protocol prioritizes containment to prevent aquatic release, followed

by neutralization of the cationic charge.[1][2]
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Figure 2: Decision logic for BHDMAC spill management.

Step-by-Step Methodology:

Evacuate & Ventilate: If dust is present, clear the immediate area.[1][2][3]
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PPE Donning: Put on nitrile gloves, goggles, and a respirator before entering the spill zone.

[1]

Containment:

Solids: Cover with a plastic sheet to prevent dust dispersal.[1][2] Carefully scoop into a

waste container.

Liquids: Dike the spill with vermiculite or sand.[1][2] Do not use combustible materials like

sawdust.[1][2]

Decontamination: Wipe the surface with a dilute anionic detergent (e.g., soapy water).[1][2]

The anionic surfactant will complex with the cationic BHDMAC, neutralizing its surfactant

properties.[1]

Disposal: All waste must be tagged as "Hazardous Waste - Toxic/Corrosive" and disposed of

via EHS channels.[1][2] Do not flush down the drain.

Emergency Medical Management
Disclaimer: This section is for information purposes for researchers and does not constitute

medical advice. Always consult a physician.

Skin Contact: Immediate flushing is critical.[1][2] Rinse with water for at least 15 minutes.[1]

[2][8] Remove contaminated clothing under the shower to prevent dragging chemicals across

the face.[1]

Eye Contact: Irrigate immediately for 15–30 minutes.[1][2] Time is the single most critical

factor in preventing blindness.[1]

Ingestion:Do NOT induce vomiting. Vomiting forces the corrosive substance back up the

esophagus, doubling the chemical burn damage.[1] Rinse mouth with water if the person is

conscious.[1][2]
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European Chemicals Agency (ECHA).C&L Inventory: Benzylhexyldimethylammonium
chloride.[1][2] Retrieved from [Link][1][2]

Gilbert, P., & Moore, L. E. (2005).Cationic antiseptics: diversity of action under a common

epithet.[1][2] Journal of Applied Microbiology.[1][2] (Mechanistic grounding for QAC

membrane disruption).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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